Cas no 2228610-88-4 (4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol)
4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol
- EN300-1766192
- 2228610-88-4
- 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol
-
- Inchi: 1S/C11H14N2O3/c1-12-11(4-5-11)7-8-2-3-10(14)9(6-8)13(15)16/h2-3,6,12,14H,4-5,7H2,1H3
- InChI Key: ILDWDCDEVFESHL-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1[N+](=O)[O-])CC1(CC1)NC
Computed Properties
- Exact Mass: 222.10044231g/mol
- Monoisotopic Mass: 222.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.1Ų
4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1766192-0.05g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 0.05g |
$948.0 | 2023-09-20 | ||
| Enamine | EN300-1766192-0.1g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 0.1g |
$993.0 | 2023-09-20 | ||
| Enamine | EN300-1766192-0.25g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 0.25g |
$1038.0 | 2023-09-20 | ||
| Enamine | EN300-1766192-0.5g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 0.5g |
$1084.0 | 2023-09-20 | ||
| Enamine | EN300-1766192-1.0g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 1g |
$1129.0 | 2023-06-03 | ||
| Enamine | EN300-1766192-2.5g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 2.5g |
$2211.0 | 2023-09-20 | ||
| Enamine | EN300-1766192-5.0g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 5g |
$3273.0 | 2023-06-03 | ||
| Enamine | EN300-1766192-10.0g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 10g |
$4852.0 | 2023-06-03 | ||
| Enamine | EN300-1766192-1g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 1g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1766192-5g |
4-{[1-(methylamino)cyclopropyl]methyl}-2-nitrophenol |
2228610-88-4 | 5g |
$3273.0 | 2023-09-20 |
4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol
Chemical Profile of 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol (CAS No. 2228610-88-4)
4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol, identified by its CAS number 2228610-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a nitro-substituted phenol backbone coupled with a cyclopropylmethyl side chain amine, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of both electron-withdrawing and electron-donating groups in its structure suggests a complex interplay of electronic properties, which may influence its reactivity and interaction with biological targets.
The nitrophenol moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in various therapeutic applications. The nitro group introduces both lipophilicity and electronic effects, while the hydroxyl group provides hydrogen bonding capabilities. These features are often exploited in the design of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. In the case of 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol, the cyclopropylmethyl group further modulates the molecule's physicochemical properties, potentially enhancing its solubility and metabolic stability.
Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to hypothesize the biological activity of compounds like 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol with greater confidence. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in pathways relevant to cancer, neurodegeneration, and metabolic disorders. For instance, preliminary simulations indicate potential binding affinity to monoamine oxidase (MAO) inhibitors, which are known to modulate neurotransmitter levels and have therapeutic implications in psychiatric conditions.
The synthetic pathway to 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol involves multi-step organic transformations that highlight the compound's structural complexity. Key steps include nitration of a phenolic precursor, followed by nucleophilic substitution with a cyclopropylmethylamine derivative. The use of protecting groups ensures regioselectivity during these reactions, preventing unwanted side products. Advances in catalytic methods have also improved the efficiency of these synthetic steps, reducing reaction times and improving yields—a critical consideration for large-scale pharmaceutical production.
In vitro studies have begun to explore the pharmacological profile of 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol, revealing promising results in preliminary assays. The compound has shown moderate inhibition against certain kinases associated with tumor proliferation, suggesting its potential as an anticancer agent. Additionally, its interaction with microsomal enzymes indicates moderate metabolic stability, which is crucial for drug bioavailability. These findings align with broader trends in drug discovery, where molecules exhibiting multiple pharmacological activities are sought after for their synergistic effects.
The role of bioisosteres in medicinal chemistry cannot be overstated, as they allow chemists to modify molecular structures while maintaining or enhancing biological activity. In the case of 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol, the cyclopropyl ring serves as an example of such a bioisostere for larger aliphatic moieties. This substitution not only affects steric properties but also influences electronic distributions across the molecule, potentially altering its binding mode to biological targets. Such insights are derived from structural biology techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide high-resolution images of molecular interactions.
Environmental considerations are also increasingly integrated into pharmaceutical research. The biodegradability and toxicity profile of 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol are subjects of ongoing investigation. While nitroaromatic compounds are traditionally associated with environmental persistence, modern synthetic strategies aim to incorporate elements that enhance degradation rates or reduce bioaccumulation risks. For example, incorporating more labile bonds or functional groups can promote enzymatic breakdown after administration or disposal.
The future direction of research on 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol may involve exploring its derivatives to optimize pharmacokinetic properties further. By systematically modifying substituents on the phenol ring or the cyclopropyl side chain, researchers can fine-tune potency, selectivity, and pharmacokinetic profiles. Such derivative studies often employ high-throughput screening (HTS) technologies to rapidly assess large libraries of compounds for desired biological activity—a cornerstone innovation in modern drug discovery pipelines.
Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. Companies specializing in contract research organizations (CROs) play a pivotal role in this process by providing expertise in synthetic chemistry, analytical testing, and regulatory compliance. These partnerships ensure that promising compounds like 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol undergo rigorous evaluation before advancing to human trials—a critical step toward therapeutic approval.
The integration of artificial intelligence (AI) into drug discovery workflows has revolutionized how compounds are designed and prioritized. AI-driven platforms can predict ADME (absorption, distribution, metabolism, excretion) properties and identify potential liabilities early in the development process—saving time and resources by filtering out unpromising candidates before they enter costly experimental phases. For a compound like 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol, AI tools can help predict optimal synthetic routes or suggest modifications based on vast datasets derived from public literature and proprietary databases.
Ethical considerations remain paramount throughout pharmaceutical research—ensuring equitable access to treatments developed from compounds such as 4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol is essential for addressing global health challenges effectively. Regulatory agencies like the U.S Food & Drug Administration (FDA) enforce stringent guidelines to safeguard patient safety while promoting innovation through expedited pathways for unmet medical needs—a balance that reflects broader societal values regarding healthcare accessibility.
2228610-88-4 (4-{1-(methylamino)cyclopropylmethyl}-2-nitrophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)